Cas no 103144-37-2 (Ethane, 1,2-bis(2-isothiocyanatoethoxy)-)

• Product Name: Ethane, 1,2-bis(2-isothiocyanatoethoxy)-
• CAS No: 103144-37-2
• MF: C₈H₁₂N₂O₂S₂
• MW: 232.323079109192
• CID: 1135759
• PubChem ID: 11042625
• Update Time: 2025-04-20

Ethane, 1,2-bis(2-isothiocyanatoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,2-bis(2-isothiocyanatoethoxy)-
• 2,2'-(ethylenedioxy)bis(ethylisothiocyanate)
• 1-isothiocyanato-2-[2-(2-isothiocyanatoethoxy)ethoxy]ethane
• 3,6-Dioxaoctane-1,8-diylbis(isothiocyanate)
• PEG2-Bis-isothiocyanato
• BP-22986
• 103144-37-2

• Inchi： 1S/C8H12N2O2S2/c13-7-9-1-3-11-5-6-12-4-2-10-8-14/h1-6H2
• InChI Key： OLLSVJGETDPXLZ-UHFFFAOYSA-N
• SMILES： S=C=NCCOCCOCCN=C=S

Computed Properties

• Exact Mass: 232.03416
• Monoisotopic Mass: 232.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 43.18